molecular formula C9H9N3O2 B8391877 4-(methoxyamino)quinazolin-2(1H)-one

4-(methoxyamino)quinazolin-2(1H)-one

Cat. No.: B8391877
M. Wt: 191.19 g/mol
InChI Key: MGWCOWWMZIMAPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(methoxyamino)quinazolin-2(1H)-one is a useful research compound. Its molecular formula is C9H9N3O2 and its molecular weight is 191.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9N3O2

Molecular Weight

191.19 g/mol

IUPAC Name

4-(methoxyamino)-1H-quinazolin-2-one

InChI

InChI=1S/C9H9N3O2/c1-14-12-8-6-4-2-3-5-7(6)10-9(13)11-8/h2-5H,1H3,(H2,10,11,12,13)

InChI Key

MGWCOWWMZIMAPP-UHFFFAOYSA-N

Canonical SMILES

CONC1=NC(=O)NC2=CC=CC=C21

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 2,4-dichloroquinazoline (995 mg, 5.0 mmol) in dry EtOH (100 mL), were added methoxyamine hydrochloride (569 mg, 5.5 mmol) and NaOH (227 mg, 5.5 mmol) in one portion at 0° C. The reaction mixture was stirred at 0° C. for 1 hour, then placed in a refrigerator at 4° C. for 72 h. Upon completion, the reaction was concentrated, and the residue was dissolved in EtOAc and washed with saturated NaHCO3 (1×) and brine (1×). The organic phase was dried over MgSO4, filtered and concentrated. The crude product was purified by preparative HPLC (10-90% CH3CN in H2O) to provide 4-(methoxyamino)quinazolin-2(1H)-one (556 mg, 36%) as an off-white solid. 1H NMR (400 MHz, DMSO-d6) δ3.68 (s, 3H), 7.02 (t, J=7.4 Hz, 1H), 7.35 (d, J=7.9 Hz, 1H), 7.52 (ddd, J=8.1, 7.0, 1.5 Hz, 1H), 7.77 (dd, J=7.8, 1.4 Hz, 1H), 10.13 (br s, 1H), 10.89 (br s, 1H). MS 192.2 (MH+).
Quantity
995 mg
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
569 mg
Type
reactant
Reaction Step Two
Name
Quantity
227 mg
Type
reactant
Reaction Step Two

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